Cas no 104502-17-2 (Azepane-3-carbonitrile)
Azepane-3-carbonitrile structure
Product Name:Azepane-3-carbonitrile
CAS No:104502-17-2
MF:C7H12N2
MW:124.183581352234
CID:2861529
Update Time:2023-08-10
Azepane-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-cyanoperhydroazepine
- azepane-3-carbonitrile
- hexahydro-1H-azepine-3-carbonitrile
- Azepane-3-carbonitrile
-
- Inchi： 1S/C7H12N2/c8-5-7-3-1-2-4-9-6-7/h7,9H,1-4,6H2
- InChI Key： YKRBJQIVGGURGD-UHFFFAOYSA-N
- SMILES： N1CCCCC(C#N)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- XLogP3: 0.4
- Topological Polar Surface Area: 35.8
Azepane-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1G |
azepane-3-carbonitrile |
104502-17-2 | 95% | 1g |
￥ 2,178.00 | 2023-04-06 | |
| Enamine | EN300-6466463-0.05g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 0.05g |
$300.0 | 2025-03-15 | |
| Enamine | EN300-6466463-0.1g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 0.1g |
$315.0 | 2025-03-15 | |
| Enamine | EN300-6466463-0.25g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 0.25g |
$330.0 | 2025-03-15 | |
| Enamine | EN300-6466463-0.5g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 0.5g |
$343.0 | 2025-03-15 | |
| Enamine | EN300-6466463-1.0g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 1.0g |
$358.0 | 2025-03-15 | |
| Enamine | EN300-6466463-2.5g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 2.5g |
$784.0 | 2025-03-15 | |
| Enamine | EN300-6466463-5.0g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 5.0g |
$1495.0 | 2025-03-15 | |
| Enamine | EN300-6466463-10.0g |
azepane-3-carbonitrile |
104502-17-2 | 95.0% | 10.0g |
$2917.0 | 2025-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-100mg |
azepane-3-carbonitrile |
104502-17-2 | 95% | 100mg |
￥642.0 | 2024-04-26 |
Azepane-3-carbonitrile Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
104502-17-2 (Azepane-3-carbonitrile) Related Products
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- 1159736-73-8((3R)-piperidine-3-carbonitrile)
- 922492-75-9(3-Pyrrolidinecarbonitrile, 4-methyl-)
- 161959-11-1(1-Methylazepane-3-carbonitrile)
- 392661-00-6(Pentanenitrile, 5,5'-iminobis[2-methyl-)
- 392661-01-7(Pentanenitrile, 5-[(4-cyano-2-methylbutyl)amino]-2-methyl-)
- 1199773-75-5(Piperidine-3-carbonitrile hydrochloride)
- 1259062-50-4(Azepane-4-carbonitrile)
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